Cas no 1431966-36-7 (4-({[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)benzoic acid hydrochloride)

• Product Name: 4-({[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)benzoic acid hydrochloride
• CAS No: 1431966-36-7
• MF: C₁₄H₁₈ClN₃O₂
• MW: 295.764622211456
• MDL: MFCD25371167
• CID: 4785639
• Update Time: 2025-06-15

4-({[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-({[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)benzoic acid hydrochloride

• MDL： MFCD25371167
• Inchi： 1S/C14H17N3O2.ClH/c1-10-13(9-16-17(10)2)8-15-7-11-3-5-12(6-4-11)14(18)19;/h3-6,9,15H,7-8H2,1-2H3,(H,18,19);1H
• InChI Key： NAYNKWSBUDAGBB-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)CNCC1C=NN(C)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 303
• Topological Polar Surface Area: 67.2

Additional information on 4-({[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)benzoic acid hydrochloride

Comprehensive Overview of 4-({[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)benzoic acid hydrochloride (CAS No. 1431966-36-7)

The compound 4-({[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)benzoic acid hydrochloride, identified by its CAS No. 1431966-36-7, is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a benzoic acid backbone with a pyrazole moiety, linked via an aminomethyl bridge. Its hydrochloride salt form enhances solubility, making it particularly useful in drug formulation and medicinal chemistry applications.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine and cancer research. Researchers are increasingly exploring compounds like 4-({[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)benzoic acid hydrochloride due to their potential as kinase inhibitors or GPCR modulators. Its structural similarity to known bioactive molecules suggests promise in modulating protein-protein interactions, a hot topic in drug discovery.

The synthesis of CAS No. 1431966-36-7 involves multi-step organic reactions, including reductive amination and ester hydrolysis, followed by salt formation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity validation. This compound’s stability under physiological conditions makes it a candidate for in vitro and in vivo studies, aligning with the growing interest in translational research.

From an industrial perspective, 4-({[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)benzoic acid hydrochloride is often discussed in the context of patented formulations and intellectual property in pharmaceuticals. Companies are investing in structure-activity relationship (SAR) studies to optimize its efficacy, reflecting broader trends in rational drug design. Its potential applications span autoimmune diseases, metabolic disorders, and neurodegenerative conditions, areas where unmet medical needs persist.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, proper handling protocols are recommended to ensure safety in laboratory settings. The compound’s logP and pKa values are frequently analyzed to predict bioavailability, a key focus in ADME (Absorption, Distribution, Metabolism, Excretion) studies. These metrics are vital for researchers leveraging computational chemistry tools to accelerate discovery.

In summary, 4-({[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}methyl)benzoic acid hydrochloride represents a versatile scaffold in modern chemistry. Its intersection with high-throughput screening, fragment-based drug design, and bioconjugation techniques underscores its relevance. As the scientific community prioritizes personalized therapeutics, this compound’s role in innovative drug development is poised to expand.